2-(5-Ethylthiophene-2-carbonyl)benzoic acid
Overview
Description
“2-(5-Ethylthiophene-2-carbonyl)benzoic acid” is an organic compound with the molecular formula C14H12O3S . It has a molecular weight of 260.31 .
Molecular Structure Analysis
The molecular structure of “2-(5-Ethylthiophene-2-carbonyl)benzoic acid” consists of a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) attached to a benzoic acid group . The ethyl group is attached to the 5-position of the thiophene ring .Scientific Research Applications
Synthesis of Functionalized Organic Compounds
Research by Sakai et al. (2013) demonstrated the synthesis of substituted tetracyanocyclopentadienyl sodium derivatives through reactions involving tetracyanothiophene and sulfones, highlighting the potential of thiophene derivatives in creating functionalized organic compounds for various applications (Sakai et al., 2013).
Supramolecular Chemistry
Kihara et al. (1996) explored the self-assembly of multifunctional hydrogen-bonding molecules to form supramolecular liquid-crystalline networks, indicating the utility of benzoic acid derivatives in constructing complex molecular architectures (Kihara et al., 1996).
Environmental Applications
Matthews (1990) investigated the purification of water using near-UV illuminated suspensions of titanium dioxide and organic compounds, including benzoic acid, to oxidize pollutants to carbon dioxide, showcasing an environmental application of benzoic acid derivatives (Matthews, 1990).
Organic Electronics
Cheng et al. (2014) used indene-C60 bisadduct as an electron-cascade acceptor in polymer solar cells containing benzoic acid derivatives, demonstrating the role of these compounds in enhancing the efficiency of organic solar cells (Cheng et al., 2014).
Cyclization Reactions
Coustard (2001) reported on the synthesis of six- to nine-membered ring oximinoorthodithiolactones by cyclization of nitroketene S,S-acetals, highlighting a chemical transformation relevant to the synthesis of cyclic compounds involving thiophene derivatives (Coustard, 2001).
properties
IUPAC Name |
2-(5-ethylthiophene-2-carbonyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3S/c1-2-9-7-8-12(18-9)13(15)10-5-3-4-6-11(10)14(16)17/h3-8H,2H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRVNPJNPROPZAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)C2=CC=CC=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Ethylthiophene-2-carbonyl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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